5-Amino-1-(3-methoxyphenyl)-1h-pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-1-(3-methoxyphenyl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C11H10N4O/c1-16-10-4-2-3-9(5-10)15-11(13)8(6-12)7-14-15/h2-5,7H,13H2,1H3
• InChI Key: NTRXVZCMDMXZIN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=C(C=N2)C#N)N
• Molecular Formula: C11H10N4O
• DSSTOX Substance ID: DTXSID10653581
• Molecular Weight: 214.22 g/mol
• CAS No.: 650628-66-3

Description

5-Amino-1-(3-methoxyphenyl)-1h-pyrazole-4-carbonitrile is a useful research compound. Its molecular formula is C11H10N4O and its molecular weight is 214.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

5-Amino-1-(3-methoxyphenyl)-1H-pyrazole-4-carbonitrile derivatives have been utilized in the synthesis of novel Schiff bases with notable antimicrobial activity. This synthesis involves multi-step reactions including Gewald synthesis technique and Vilsmeier-Haack reaction, showcasing the compound's versatility in creating pharmacologically active agents (Puthran et al., 2019).

Role in Chemical Synthesis

The compound plays a crucial role in chemical synthesis, particularly in the formation of unexpected pyrazolopyrimidines during attempts to synthesize 5-substituted tetrazoles from carbonitriles. This demonstrates the compound's reactivity and potential in generating novel chemical structures (Faria et al., 2013).

Corrosion Inhibition

Pyranopyrazole derivatives of this compound have been investigated for their efficacy as corrosion inhibitors for mild steel in acidic environments. These studies not only highlight the compound's industrial relevance but also its potential in material science applications (Yadav et al., 2016).

Structural Analysis

The compound is also significant in structural analysis studies. For instance, its derivatives have been used in X-ray crystallography to determine the molecular structure of complex compounds, aiding in the understanding of molecular geometry and intermolecular interactions (Ganapathy et al., 2015).

Applications in Crop Protection

This compound derivatives have been synthesized for potential applications in crop protection. These derivatives exhibit high selectivity and efficiency under mild reaction conditions, highlighting their importance in agricultural chemistry (Plem et al., 2015).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 5-amino-1,2,4-thiadiazoles, have been found to exhibit promising antibacterial activity against eskape pathogen strains .

Mode of Action

It’s worth noting that similar compounds, like 5-amino-1,2,4-thiadiazoles, have been found to interact strongly with biological targets due to their mesoionic character, which allows them to cross cellular membranes .

Biochemical Pathways

Related compounds, such as 1,3,4-thiadiazole derivatives, have been found to inhibit the urease enzyme, which is essential for the survival of certain bacteria .

Result of Action

Related compounds, such as 5-amino-1,2,4-thiadiazoles, have been found to exhibit potent antibacterial activity .

Action Environment

It’s worth noting that similar compounds, like 1,2,4-triazole derivatives, have been found to be effective corrosion inhibitors, suggesting that they may be stable in various environmental conditions .